Cas no 863712-16-7 (Stephalonine C)

• Product Name: Stephalonine C
• CAS No: 863712-16-7
• MF: C₂₈H₃₁NO₇
• MW: 493.548248529434
• CID: 6768773
• Update Time: 2024-03-03

Stephalonine C Chemical and Physical Properties

Names and Identifiers

• (-)-Stephalonine C
• Stephalonine C

• Inchi： 1S/C28H31NO7/c1-32-19-11-10-18-20-16-27-26(13-14-29-27,23(18)24(19)31)15-21(25(33-2)28(27,34-3)36-20)35-22(30)12-9-17-7-5-4-6-8-17/h4-12,20-21,25,29,31H,13-16H2,1-3H3/b12-9+/t20-,21-,25-,26-,27-,28-/m0/s1
• InChI Key： OKJXULSSFGSEHT-DRIBXIMTSA-N
• SMILES： [C@@H]1(C[C@]23[C@@]4([C@@](OC)(O[C@@H](C4)C4C=CC(OC)=C(O)C=42)[C@H]1OC)NCC3)OC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• XLogP3: 1.871

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids Hasubanan alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids